Cas no 950472-92-1 (1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 950472-92-1
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 6332414
• PubChem ID: 18565899
• Update Time: 2025-10-28

1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• F2072-0024
• 950472-92-1
• AKOS002059076
• 1-(3,4-dimethylphenyl)-3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• 1-(3,4-dimethylphenyl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea
• 1-(3,4-dimethylphenyl)-3-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]urea

• Inchi： 1S/C19H22N6O/c1-12-5-7-16(9-14(12)3)21-19(26)20-11-18-22-23-24-25(18)17-8-6-13(2)15(4)10-17/h5-10H,11H2,1-4H3,(H2,20,21,26)
• InChI Key： ORNDQKDIWQESNZ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=C(C)C=1)NCC1=NN=NN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 350.18550935g/mol
• Monoisotopic Mass: 350.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Comprehensive Overview of 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 950472-92-1)

1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, with the CAS number 950472-92-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique tetrazole and urea functional groups, exhibits remarkable potential in various applications, including drug development and polymer synthesis. Researchers are particularly interested in its molecular structure and bioactivity, which make it a promising candidate for further exploration.

The compound's chemical name reflects its intricate architecture, featuring two 3,4-dimethylphenyl groups linked via a tetrazole ring and a urea bridge. This structural complexity contributes to its unique physicochemical properties, such as solubility, stability, and reactivity. In recent years, the demand for heterocyclic compounds like this has surged, driven by their versatility in pharmaceutical intermediates and agrochemical formulations. The CAS No. 950472-92-1 is often searched in academic databases and patent filings, highlighting its relevance in cutting-edge research.

One of the most frequently asked questions about 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea pertains to its synthetic routes and scalability. Researchers are keen to optimize its production to meet the growing demand for high-purity compounds in drug discovery. Additionally, its potential as a bioactive scaffold has sparked interest in its structure-activity relationships (SAR), a hot topic in modern medicinal chemistry. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable tool for drug design.

From an industrial perspective, CAS No. 950472-92-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, chemists are exploring catalytic methods and solvent-free conditions to produce this compound. This aligns with broader trends in the chemical industry, where reducing waste and energy consumption are top priorities. The compound's thermal stability and compatibility with various reaction conditions further enhance its appeal for large-scale applications.

Another area of interest is the compound's potential role in material science. Its tetrazole moiety is known for its high nitrogen content, which can be leveraged in the development of energetic materials or coordination polymers. These applications are particularly relevant in the context of advanced materials and nanotechnology, where precise control over molecular architecture is crucial. The urea linkage also offers opportunities for hydrogen bonding, which can influence the self-assembly of supramolecular structures.

In summary, 1-(3,4-dimethylphenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 950472-92-1) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic versatility, and functional properties make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the advancement of drug discovery, green chemistry, and material science.